Cas no 148796-85-4 (3-Quinolinecarboxaldehyde, 4-hydroxy-7-(trifluoromethyl)-)

3-Quinolinecarboxaldehyde, 4-hydroxy-7-(trifluoromethyl)- structure
148796-85-4 structure
Product Name:3-Quinolinecarboxaldehyde, 4-hydroxy-7-(trifluoromethyl)-
CAS No:148796-85-4
MF:C11H6F3NO2
MW:241.166053295135
CID:1320640
PubChem ID:11368468
Update Time:2025-04-20

3-Quinolinecarboxaldehyde, 4-hydroxy-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxaldehyde, 4-hydroxy-7-(trifluoromethyl)-
    • 7-Trifluoromethyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde
    • 148796-85-4
    • QILZHHOBBPPAJX-UHFFFAOYSA-N
    • 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carbaldehyde
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)7-1-2-8-9(3-7)15-4-6(5-16)10(8)17/h1-5H,(H,15,17)
    • InChI Key: QILZHHOBBPPAJX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C(C=O)=CNC=2C=1)=O)(F)F

Computed Properties

  • Exact Mass: 241.03508
  • Monoisotopic Mass: 241.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 50.19
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